Cas no 1806795-12-9 (Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate)

• Product Name: Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate
• CAS No: 1806795-12-9
• MF: C₁₀H₁₂F₂N₂O₃
• MW: 246.210689544678
• CID: 4856451
• Update Time: 2025-10-29

Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate

• Inchi： 1S/C10H12F2N2O3/c1-16-7-3-5(9(11)12)6(14-10(7)13)4-8(15)17-2/h3,9H,4H2,1-2H3,(H2,13,14)
• InChI Key： VJCNSYOIQWJRAS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=C(N)N=C1CC(=O)OC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 266
• XLogP3: 0.9
• Topological Polar Surface Area: 74.4

Additional information on Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate

Professional Introduction to Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806795-12-9)

Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate, with the CAS number 1806795-12-9, is a significant compound in the field of pharmaceutical chemistry. This compound belongs to the pyridine derivatives class, which has garnered considerable attention due to its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of functional groups such as amino, difluoromethyl, and methoxy substituents, contribute to its unique chemical properties and reactivity.

The synthesis and characterization of Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate have been extensively studied in recent years. The compound's molecular structure allows for various chemical modifications, making it a valuable intermediate in the synthesis of more complex molecules. Researchers have explored different synthetic pathways to optimize yield and purity, often employing advanced catalytic techniques and purification methods. These efforts have led to improved understanding of its reactivity and potential applications.

In the realm of medicinal chemistry, Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate has shown promise as a precursor for developing novel therapeutic agents. The difluoromethyl group, in particular, is known for enhancing metabolic stability and binding affinity in drug candidates. Recent studies have highlighted its role in the design of kinase inhibitors, which are critical in treating various cancers and inflammatory diseases. The combination of the amino and methoxy groups further enhances its versatility, allowing for further functionalization to tailor specific biological activities.

The compound's potential as a building block for drug discovery has been underscored by several innovative research projects. For instance, researchers have utilized Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate to develop inhibitors targeting specific enzyme pathways implicated in neurological disorders. The structural motif present in this molecule has been found to interact effectively with biological targets, suggesting its utility in designing next-generation therapeutics. Additionally, computational studies have predicted favorable pharmacokinetic properties for derivatives of this compound, further supporting its importance in drug development.

The field of computational chemistry has also played a crucial role in understanding the behavior of Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate. Advanced modeling techniques have enabled researchers to predict how this compound interacts with biological targets at the molecular level. These insights have guided the design of more effective derivatives with improved potency and selectivity. Moreover, machine learning algorithms have been employed to accelerate the discovery process by identifying promising candidates for further experimental validation.

The synthetic methodologies for Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate continue to evolve with advancements in synthetic chemistry. Recent innovations include the use of transition metal-catalyzed reactions and flow chemistry techniques, which have significantly improved reaction efficiency and scalability. These developments not only enhance the accessibility of this compound but also open new avenues for its application in pharmaceutical research. The ability to produce high-purity samples of this compound is essential for rigorous biological testing and validation.

Biological evaluation of Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate has revealed intriguing pharmacological profiles. In vitro studies have demonstrated its potential as an antagonist against certain ion channels, which could be relevant for treating cardiovascular diseases. Furthermore, preliminary animal models have shown promising results in modulating inflammatory responses, indicating its therapeutic potential in chronic inflammatory conditions. These findings highlight the need for further clinical investigations to fully assess its medical applications.

The future direction of research on Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate is likely to focus on expanding its therapeutic applications and optimizing its synthetic routes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to drive innovation in this area. Additionally, regulatory considerations will play a crucial role in ensuring that new derivatives derived from this compound meet safety and efficacy standards before entering clinical trials.

In conclusion, Methyl 2-amino-5-(difluoromethyl)-3-methoxypyridine-6-acetate (CAS No. 1806795-12-9) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable asset in drug discovery efforts aimed at treating various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the development of next-generation therapeutics.